Cas no 2300181-37-5 (benzyl N-(4-hydroxy-3,3-dimethylbutan-2-yl)carbamate)

• Product Name: benzyl N-(4-hydroxy-3,3-dimethylbutan-2-yl)carbamate
• CAS No: 2300181-37-5
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6437905
• PubChem ID: 165938064
• Update Time: 2025-05-25

benzyl N-(4-hydroxy-3,3-dimethylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-hydroxy-3,3-dimethylbutan-2-yl)carbamate
• 2300181-37-5
• EN300-7219879

• Inchi： 1S/C14H21NO3/c1-11(14(2,3)10-16)15-13(17)18-9-12-7-5-4-6-8-12/h4-8,11,16H,9-10H2,1-3H3,(H,15,17)
• InChI Key： MUXVKUKCPQHJII-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4-hydroxy-3,3-dimethylbutan-2-yl)carbamate

Benzyl N-(4-Hydroxy-3,3-Dimethylbutan-2-yl)Carbamate: A Comprehensive Overview

Benzyl N-(4-hydroxy-3,3-dimethylbutan-2-yl)carbamate, also known by its CAS number 2300181-37-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a hydroxyl-substituted carbamate moiety. The benzyl group contributes to the compound's aromatic properties, while the carbamate functionality introduces hydrophilic characteristics, making it versatile for various applications.

The synthesis of benzyl N-(4-hydroxy-3,3-dimethylbutan-2-yl)carbamate typically involves multi-step reactions, often starting with the preparation of the corresponding alcohol or amine intermediates. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of enzyme-catalyzed reactions to enhance the yield and purity of this compound.

One of the most notable applications of this compound is in the pharmaceutical industry. The carbamate group is known for its ability to act as a bioisostere for carboxylic acids, making it valuable in drug design. Specifically, benzyl N-(4-hydroxy-3,3-dimethylbutan-2-yl)carbamate has been studied as a potential precursor for bioactive molecules with anti-inflammatory and analgesic properties. Recent studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for novel therapeutic agents.

In addition to its pharmacological applications, this compound has found utility in agrochemicals. The benzyl group enhances lipophilicity, which is advantageous for designing pesticides and herbicides with improved bioavailability. Recent research has focused on optimizing the stereochemistry of this compound to enhance its efficacy against specific agricultural pests while minimizing environmental toxicity.

The structural versatility of benzyl N-(4-hydroxy-3,3-dimethylbutan-2-yl)carbamate also makes it a valuable building block in organic synthesis. Its ability to undergo various functional group transformations allows chemists to construct complex molecules with precision. For example, recent work has utilized this compound as an intermediate in the synthesis of heterocyclic compounds with potential anticancer activity.

From an analytical standpoint, the characterization of this compound has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into its molecular structure and stability under different conditions. Moreover, computational chemistry tools have been employed to predict its physicochemical properties and interactions with biological systems.

In conclusion, benzyl N-(4-hydroxy-3,3-dimethylbutan-2-yl)carbamate is a multifaceted compound with promising applications across diverse fields. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery and material science. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific knowledge is expected to grow significantly.